Cas no 1697587-66-8 (3-(4-bromophenyl)-1,1-difluoropropan-2-amine)

• Product Name: 3-(4-bromophenyl)-1,1-difluoropropan-2-amine
• CAS No: 1697587-66-8
• MF: C₉H₁₀BrF₂N
• MW: 250.083208560944
• CID: 6506974
• PubChem ID: 84707177
• Update Time: 2025-10-29

3-(4-bromophenyl)-1,1-difluoropropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromophenyl)-1,1-difluoropropan-2-amine
• 1697587-66-8
• EN300-1939379

• Inchi： 1S/C9H10BrF2N/c10-7-3-1-6(2-4-7)5-8(13)9(11)12/h1-4,8-9H,5,13H2
• InChI Key： HYPQJPGSGFKCAS-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CC(C(F)F)N

Computed Properties

• Exact Mass: 248.99647g/mol
• Monoisotopic Mass: 248.99647g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26Ų

Additional information on 3-(4-bromophenyl)-1,1-difluoropropan-2-amine

3-(4-Bromophenyl)-1,1-Difluoropropan-2-Amine: A Comprehensive Overview

The compound 3-(4-bromophenyl)-1,1-difluoropropan-2-amine (CAS No. 1697587-66-8) is a structurally unique organic compound that has garnered attention in the fields of organic chemistry and pharmacology. This molecule is characterized by its bromophenyl group attached to a difluoropropanamine backbone, which imparts it with distinctive chemical properties and potential biological activities. Recent advancements in synthetic methodologies and computational modeling have further enhanced our understanding of its structure-function relationships, making it a subject of interest for both academic and industrial research.

3-(4-Bromophenyl)-1,1-difluoropropan-2-amine belongs to the class of fluorinated aromatic amines, which are known for their versatility in chemical reactions and their ability to modulate physical and chemical properties. The presence of the bromine atom on the aromatic ring introduces electron-withdrawing effects, which can influence the reactivity of the molecule in various chemical transformations. Additionally, the two fluorine atoms on the propanamine backbone contribute to the molecule's hydrophobicity and stability, making it a promising candidate for applications in drug design and materials science.

Recent studies have highlighted the potential of 3-(4-bromophenyl)-1,1-difluoropropan-2-amine as a building block in the synthesis of bioactive compounds. For instance, researchers have explored its role in constructing heterocyclic frameworks, which are often associated with therapeutic properties. The molecule's ability to undergo nucleophilic substitution and elimination reactions has been leveraged to synthesize complex structures with potential applications in oncology and neurodegenerative diseases.

The synthesis of 3-(4-bromophenyl)-1,1-difluoropropan-2-amine typically involves multi-step processes that combine aromatic substitution with fluorination techniques. One notable approach utilizes the Buchwald-Hartwig amination reaction to introduce the amine group onto the bromophenyl ring. This method not only ensures high regioselectivity but also facilitates the incorporation of fluorine atoms at specific positions on the propanamine backbone. Such precise control over the molecule's structure is crucial for optimizing its properties for desired applications.

From an analytical standpoint, 3-(4-bromophenyl)-1,1-difluoropropan-2-amine has been extensively studied using modern spectroscopic techniques such as NMR and mass spectrometry. These studies have provided insights into its conformational flexibility and electronic structure, which are critical for understanding its interactions with biological systems. Furthermore, computational modeling tools like molecular docking have been employed to predict its binding affinities to various protein targets, paving the way for rational drug design.

In terms of applications, 3-(4-bromophenyl)-1,1-difluoropropan-2-amine has shown promise in medicinal chemistry as a lead compound for developing novel therapeutics. Its unique combination of electronic effects and steric hindrance makes it an ideal candidate for targeting enzymes involved in disease pathways. For example, recent research has demonstrated its potential as an inhibitor of kinase enzymes, which are implicated in cancer progression.

Moreover, the compound's stability under physiological conditions has been evaluated through rigorous testing, revealing its suitability for in vivo studies. This stability is attributed to the electron-withdrawing effects of both the bromine atom and fluorine substituents, which reduce susceptibility to metabolic degradation.

In conclusion, 3-(4-bromophenyl)-1,1-difluoropropan-2-amine (CAS No. 1697587-66-8) stands out as a versatile and intriguing compound with diverse applications across multiple disciplines. Its structural features and reactivity make it a valuable tool for advancing chemical synthesis and drug discovery efforts. As research continues to uncover new insights into its properties and functions, this compound is poised to play an increasingly important role in both academic and industrial settings.